Cas no 2171616-74-1 (2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid)

• Product Name: 2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid
• CAS No: 2171616-74-1
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 6062564
• PubChem ID: 165790281
• Update Time: 2025-05-19

2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid
• 2-[1-amino-3-(trifluoromethyl)cyclohexyl]-2-hydroxyacetic acid
• 2171616-74-1
• EN300-1628818

• Inchi： 1S/C9H14F3NO3/c10-9(11,12)5-2-1-3-8(13,4-5)6(14)7(15)16/h5-6,14H,1-4,13H2,(H,15,16)
• InChI Key： RRVRXEILEYPGFW-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C(C(=O)O)O)(C1)N)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid

Comprehensive Overview of 2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid (CAS No. 2171616-74-1)

The compound 2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid (CAS No. 2171616-74-1) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a hydroxyacetic acid moiety, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid is its relevance to modern medicinal chemistry. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical agents, making this compound a promising candidate for further study. Additionally, the presence of both amino and hydroxyacetic acid functionalities allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties.

In the context of current research trends, CAS No. 2171616-74-1 aligns with the demand for novel fluorinated compounds, which are widely explored for their unique physicochemical properties. Fluorination is a hot topic in drug design, as it can improve binding affinity and selectivity toward biological targets. This compound’s structural complexity also makes it a subject of interest for computational chemistry and molecular modeling studies, where researchers aim to predict its interactions with enzymes or proteins.

Another area where 2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid shows promise is in agrochemical applications. The trifluoromethyl group is frequently employed in the design of herbicides and pesticides due to its ability to enhance activity and reduce environmental persistence. As sustainability becomes a focal point in agriculture, researchers are investigating this compound’s potential to contribute to next-generation crop protection solutions with improved safety profiles.

From a synthetic chemistry perspective, the preparation of CAS No. 2171616-74-1 involves sophisticated methodologies, including asymmetric synthesis and catalytic fluorination. These techniques are critical for achieving high enantiomeric purity, which is often required for pharmaceutical applications. The compound’s synthesis is a testament to the advancements in modern organic chemistry, particularly in the field of stereoselective reactions and fluorine chemistry.

Given the increasing emphasis on green chemistry, researchers are also exploring eco-friendly routes to produce 2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid. This includes the use of biodegradable catalysts and solvent-free reactions, which align with global efforts to reduce the environmental impact of chemical manufacturing. Such innovations are likely to drive further interest in this compound among industrial and academic researchers alike.

In summary, 2-1-amino-3-(trifluoromethyl)cyclohexyl-2-hydroxyacetic acid (CAS No. 2171616-74-1) represents a fascinating intersection of medicinal chemistry, agrochemical research, and synthetic innovation. Its structural features and potential applications make it a compelling subject for ongoing and future studies, particularly in the realms of drug discovery and sustainable agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.